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molecular formula C9H10O3 B047042 2-Ethoxybenzoic acid CAS No. 134-11-2

2-Ethoxybenzoic acid

Cat. No. B047042
CAS RN: 134-11-2
M. Wt: 166.17 g/mol
InChI Key: XDZMPRGFOOFSBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07332629B2

Procedure details

To a stirred solution of Ethyl 2-Ethoxy-benzoate (10 g, 240 mmol) in dimethyl sulfoxide (40 mL) was added potassium tert-butoxide (10 g, 890 mmol) in portions. The solution was heated to 70° C. on a water bath for 2 h, and the progress of the reaction was monitored by TLC using a hexane-ethyl acetate (8:2) solvent system. The reaction mass was cooled to 10° C., poured into ice water, and then acidified with 5% dilute hydrochloric acid. The precipitated solid was filtered and washed thoroughly with distilled water, and the crude mass was recrystallized in hexane (50 mL) to yield an off-white solid of 2-Ethoxy-benzoic Acid (7.6 g, 80%).
Name
Ethyl 2-Ethoxy-benzoate
Quantity
10 g
Type
reactant
Reaction Step One
Name
potassium tert-butoxide
Quantity
10 g
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
40 mL
Type
solvent
Reaction Step One
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-Ethoxy-benzoic Acid
Yield
80%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:14]=[CH:13][CH:12]=[CH:11][C:5]=1[C:6]([O:8]CC)=[O:7])[CH3:2].CC(C)([O-])C.[K+].CCCCCC.C(OCC)(=O)C.Cl>CS(C)=O>[CH2:1]([O:3][C:4]1[CH:14]=[CH:13][CH:12]=[CH:11][C:5]=1[C:6]([OH:8])=[O:7])[CH3:2] |f:1.2,3.4|

Inputs

Step One
Name
Ethyl 2-Ethoxy-benzoate
Quantity
10 g
Type
reactant
Smiles
C(C)OC1=C(C(=O)OCC)C=CC=C1
Name
potassium tert-butoxide
Quantity
10 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
dimethyl sulfoxide
Quantity
40 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC.C(C)(=O)OCC
Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mass was cooled to 10° C.
FILTRATION
Type
FILTRATION
Details
The precipitated solid was filtered
WASH
Type
WASH
Details
washed thoroughly with distilled water
CUSTOM
Type
CUSTOM
Details
the crude mass was recrystallized in hexane (50 mL)

Outcomes

Product
Name
2-Ethoxy-benzoic Acid
Type
product
Smiles
C(C)OC1=C(C(=O)O)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 7.6 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 19.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.